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Compound of Interest

N-(2-tert-butyl-4-
Compound Name: _ ]
nitrophenyl)acetamide

Cat. No.: B279444

Technical Guide: N-(2-tert-butyl-4-
nitrophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for N-(2-tert-butyl-4-nitrophenyl)acetamide is not readily
available in public databases. The information presented herein, including the experimental
protocol and some physical properties, is based on established chemical principles and data
from structurally analogous compounds.

Introduction

N-(2-tert-butyl-4-nitrophenyl)acetamide is a substituted aromatic amide. The presence of a
nitro group and a bulky tert-butyl group on the phenyl ring suggests potential for unique
chemical and biological properties. Nitroaromatic compounds are a well-established class of
molecules with diverse applications, ranging from synthetic intermediates to pharmacologically
active agents.[1][2] The biological activity of such compounds is often attributed to the redox
properties of the nitro group.[2] This technical guide provides a comprehensive overview of the
identifiers, a proposed synthetic route, and a logical workflow for the characterization of N-(2-
tert-butyl-4-nitrophenyl)acetamide.
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Chemical Identifiers and Physicochemical

Properties

As a specific CAS number for N-(2-tert-butyl-4-nitrophenyl)acetamide is not publicly

documented, key identifiers have been calculated. The properties of the related compound, N-

(4-nitrophenyl)acetamide, are provided for comparison.

N-(2-tert-butyl-4-

N-(4-

Identifier/Property nitrophenyl)acetamide nitrophenyl)acetamide
(Calculated/Predicted) (Reference Data)

CAS Number Not available 104-04-1[3]

Molecular Formula C12H16N203 CsHsN203[3]

Molecular Weight 236.27 g/mol 180.16 g/mol [3]
N-(2-tert-butyl-4- ) .

IUPAC Name ) ) N-(4-nitrophenyl)acetamide[3]
nitrophenyl)acetamide

SMILES CC(=0O)NC1=C(C=C(C=C1)-- CC(=O)NC1=CC=C(--
INVALID-LINK--[O-])C(C)(C)C  INVALID-LINK--[O-])C=C1

] ] Predicted to be a solid at room

Melting Point 215-217 °C[4]
temperature.
Predicted to be soluble in Partially soluble in water and

Solubility organic solvents like ethanol, chloroform; soluble in ethanol.

acetone, and ethyl acetate.

[4]

Proposed Experimental Protocols

Two primary synthetic routes are proposed for the synthesis of N-(2-tert-butyl-4-

nitrophenyl)acetamide, based on established organic chemistry reactions for analogous

compounds.

Route 1: Nitration of N-(2-tert-butylphenyl)acetamide

This protocol is adapted from the nitration of N-phenylacetamide.[4]
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Step 1: Synthesis of N-(2-tert-butylphenyl)acetamide

In a round-bottom flask, dissolve 2-tert-butylaniline (1 equivalent) in glacial acetic acid.
o Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring.

e Heat the reaction mixture under reflux for 2 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o After completion, cool the mixture to room temperature and pour it into ice-cold water.

o Collect the precipitated solid by filtration, wash with cold water, and dry to yield N-(2-tert-
butylphenyl)acetamide.

Step 2: Nitration of N-(2-tert-butylphenyl)acetamide

o To a stirred solution of N-(2-tert-butylphenyl)acetamide (1 equivalent) in concentrated sulfuric
acid, cool the mixture to 0-5 °C in an ice bath.

e Slowly add a nitrating mixture (a pre-cooled mixture of concentrated nitric acid and
concentrated sulfuric acid) dropwise, maintaining the temperature below 10 °C. The
acetamido group is an ortho-, para-director. Due to the steric hindrance from the tert-butyl
group at the ortho position, the nitration is expected to predominantly occur at the para
position.

 After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.
o Carefully pour the reaction mixture onto crushed ice.

o Collect the resulting precipitate by vacuum filtration.

e Wash the solid with cold water until the washings are neutral to litmus paper.

» Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water
mixture) to obtain N-(2-tert-butyl-4-nitrophenyl)acetamide.

Route 2: Acetylation of 2-tert-butyl-4-nitroaniline
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This protocol is adapted from the synthesis of N-(4-methoxy-2-nitrophenyl)acetamide.[5]

Dissolve 2-tert-butyl-4-nitroaniline (1 equivalent) in glacial acetic acid in a round-bottom
flask.

¢ Add acetic anhydride (1.2 equivalents) to the solution.

« Stir the reaction mixture at room temperature for 18 hours.

o Monitor the reaction progress using TLC.

e Upon completion, remove the solvent under reduced pressure.

o Purify the resulting residue by recrystallization from an aqueous ethanol solution to yield N-
(2-tert-butyl-4-nitrophenyl)acetamide.

Logical and Experimental Workflows

The following diagrams illustrate the proposed synthetic pathway and a general workflow for
the characterization of the final compound.
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Proposed Synthesis: Route 1

[ 2-tert-butylaniline j Acetic Anhydride j

Acetylation

[ N-(2-tert-butylphenyl)acetamide j [ HNOs / H2SOa4 j

Nitration

N-(2-tert-butyl-4-nitrophenyl)acetamide
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Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b279444#n-2-tert-butyl-4-nitrophenyl-acetamide-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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